Cas no 866144-29-8 (N-[(4-Chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide)

• Product Name: N-[(4-Chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide
• CAS No: 866144-29-8
• MF: C₁₈H₁₅ClF₃N₃O
• MW: 381.779413461685
• CID: 5692930
• PubChem ID: 3738740
• Update Time: 2025-11-07

N-[(4-Chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide
• 1H-Benzimidazole-1-acetamide, N-[(4-chlorophenyl)methyl]-α-methyl-2-(trifluoromethyl)-
• 866144-29-8
• N-(4-chlorobenzyl)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]propanamide
• N-[(4-chlorophenyl)methyl]-2-[2-(trifluoromethyl)benzimidazol-1-yl]propanamide
• N-[(4-Chlorophenyl)methyl]-alpha-methyl-2-(trifluoromethyl)-1H-benzimidazole-1-acetamide
• 9R-1366
• DTXSID301129335
• AKOS005104597
• N-[(4-Chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide

• Inchi： 1S/C18H15ClF3N3O/c1-11(16(26)23-10-12-6-8-13(19)9-7-12)25-15-5-3-2-4-14(15)24-17(25)18(20,21)22/h2-9,11H,10H2,1H3,(H,23,26)
• InChI Key： FTJQNYIDWBORII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C(C)N1C(C(F)(F)F)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 381.0855743g/mol
• Monoisotopic Mass: 381.0855743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 528.2±50.0 °C(Predicted)
• pka: 14.20±0.46(Predicted)

Additional information on N-[(4-Chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide

Comprehensive Overview of N-[(4-Chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide (CAS No. 866144-29-8)

N-[(4-Chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide, with the CAS number 866144-29-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzimidazole derivative family, known for its versatile applications in drug discovery and material science. The presence of a trifluoromethyl group and a chlorophenyl moiety enhances its biochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents and functional materials.

The structural uniqueness of N-[(4-Chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide lies in its hybrid architecture, combining a benzimidazole core with a propanamide side chain. This design is particularly relevant in the context of modern drug development, where heterocyclic compounds are pivotal for targeting enzyme inhibition and receptor modulation. Recent studies highlight its potential in addressing antibiotic resistance and inflammatory diseases, aligning with global health priorities such as the search for new antimicrobials and anti-inflammatory agents.

From a synthetic chemistry perspective, the CAS 866144-29-8 compound exemplifies advancements in fluorinated organic synthesis. Fluorine incorporation, especially in the form of a trifluoromethyl group, is a hot topic due to its ability to improve metabolic stability and bioavailability. This aligns with the growing demand for sustainable fluorination techniques and green chemistry approaches, which are frequently searched terms in academic and industrial circles. Researchers are also investigating its role in catalysis and material science, where fluorinated benzimidazoles contribute to high-performance polymers and electronic materials.

In agrochemical applications, N-[(4-Chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide has shown promise as a precursor for crop protection agents. Its structural features, such as the chlorophenyl group, are associated with pesticidal activity, resonating with the agricultural sector's need for eco-friendly pest control solutions. This connects to trending searches on biodegradable pesticides and precision agriculture, reflecting the industry's shift toward sustainable practices.

The pharmacological profile of CAS 866144-29-8 is under active exploration, particularly its interactions with biological targets like kinases and GPCRs. With the rise of personalized medicine and AI-driven drug discovery, such compounds are increasingly analyzed through computational models to predict their efficacy and safety. This ties into popular queries about machine learning in chemistry and in silico screening, highlighting the intersection of technology and traditional research methodologies.

Quality control and analytical methods for N-[(4-Chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide are critical for its commercial and research applications. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. These methods are frequently discussed in forums focusing on analytical chemistry advancements and QC/QA protocols, underscoring the compound's relevance in high-standard manufacturing processes.

In summary, N-[(4-Chlorophenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propanamide (CAS 866144-29-8) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural ingenuity and functional adaptability make it a valuable candidate for addressing contemporary challenges in healthcare, agriculture, and industrial innovation. As research progresses, this compound is poised to play a pivotal role in emerging scientific and technological breakthroughs.